Cas no 3681-99-0 (Puerarin)

• Product name: Puerarin
• CAS No: 3681-99-0
• MF: C₂₁H₂₀O₉
• MW: 416.378107070923
• MDL: MFCD00076007
• CID: 44396
• PubChem ID: 24898665

Puerarin Chemical and Physical Properties

Names and Identifiers

• puerarin
• DAIDZEIN-8-C-GLUCOSIDE
• 8-GLUCOSYLDAIDZEIN
• 7-HYDROXY-3-[4-HYDROXYPHENYL]-1-BENZOPYRAN-4-ONE 8-[BETA-
• D-GLUCOPYRANOSIDE
• 7,4'-DIHYDROXY-8-C-GLUCOSYLISOFLAVONE
• 8-(beta-d-glucopyranosyl-7-hydroxy-3-(4-hydroxyphenyl)-4h-
• 1-benzopyran-4-one
• 4',7-DIHYDROXY-8-C-GLUCOSYLISOFLAVONE
• Purerarin
• 7-hydroxy-3-(4-hydroxyphenyl)-8-[(2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• C10524
• Kudzu Extract
• PUERARIN(P) PrintBack
• 8-(β-D-Glucopyranosyl)-4',7-dihydroxyisoflavone
• daidzein-8-C-glucose
• Kakonein
• Puerain
• Pueraria flavonoids
• Puerarin std.
• Puerarine
• Puerqarin
• 8-(beta-D-Glucopyranosyl-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• [ "" ]
• Cortex Extract
• Gypenosides
• 葛根素
• 7-Hydroxy-3-(4-hydroxyphenyl)-8-[(2S,3S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-on
• kudzu root extract powder
• CHEBI:182286
• 1,5-anhydro-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-chromen-8-yl]hexitol
• NSC380711
• CHEMBL1319403
• 3681-99-0
• AKOS005720902
• VS-09655
• 7-hydroxy-3-(4-hydroxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]chromen-4-one
• MFCD00063399
• Q4392082
• MLS006011792
• SCHEMBL13906069
• Hexitol, 1,5-anhydro-1-C-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-
• AC-702
• Pneranin
• SB17421
• SY075296
• NCGC00096060-01
• 7-hydroxy-3-(4-hydroxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-4H-chromen-4-one
• 7-hydroxy-3-(4-hydroxyphenyl)-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• SMR004703482
• SCHEMBL14329031
• Pueraria Root Extract
• 4',7-Dihydroxyisoflavone 8-C-glucoside
• Puerarin

• MDL： MFCD00076007
• Inchi： 1S/C21H20O9/c22-7-14-17(26)18(27)19(28)21(30-14)15-13(24)6-5-11-16(25)12(8-29-20(11)15)9-1-3-10(23)4-2-9/h1-6,8,14,17-19,21-24,26-28H,7H2/t14?,17-,18?,19+,21+/m1/s1
• InChI Key： HKEAFJYKMMKDOR-DTYSYODJSA-N
• SMILES： O1C([H])(C([H])([H])O[H])[C@]([H])(C([H])([C@@]([H])([C@]1([H])C1=C(C([H])=C([H])C2C(C(C3C([H])=C([H])C(=C([H])C=3[H])O[H])=C([H])OC1=2)=O)O[H])O[H])O[H])O[H]
• BRN： 64198

Computed Properties

• Exact Mass: 416.110732g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 416.110732g/mol
• Monoisotopic Mass: 416.110732g/mol
• Topological Polar Surface Area: 157Ų
• Heavy Atom Count: 30
• Complexity: 659
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 416.4
• Tautomer Count: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.6420
• Melting Point: 187°C(dec.)(lit.)
• Boiling Point: 791.2℃ at 760 mmHg
• Flash Point: 281.5±26.4 °C
• Refractive Index: 1.719
• Solubility: Soluble in DMSO or DMF. Slightly soluble in water or ethanol
• Water Partition Coefficient: Soluble in DMSO or DMF. Slightly soluble in water or ethanol
• PSA: 160.82000
• LogP: 0.38610
• Specific Rotation: 19° (c=1, methanol)
• λmax: 303(MeOH)(lit.)

Puerarin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22; S24/25; S45; S36/37/39; S26; S16
• FLUKA BRAND F CODES：10
• RTECS：UO5216000
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Puerarin Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides
• Isoflavones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Puerarin

Puerarin (CAS No. 3681-99-0): A Comprehensive Guide to Its Properties, Benefits, and Applications

Puerarin (CAS No. 3681-99-0) is a naturally occurring isoflavone glycoside primarily found in the root of Pueraria lobata, commonly known as kudzu. This bioactive compound has garnered significant attention in recent years due to its potential health benefits, including cardiovascular support, antioxidant properties, and neuroprotective effects. As interest in natural remedies and plant-derived compounds continues to rise, puerarin has become a focal point for researchers and health enthusiasts alike.

The chemical structure of puerarin consists of a daidzein moiety linked to a glucose molecule, which contributes to its unique pharmacological properties. With a molecular formula of C₂₁H₂₀O₉ and a molecular weight of 416.38 g/mol, this compound exhibits excellent solubility in water and certain organic solvents. Its stability under various pH conditions makes it suitable for diverse pharmaceutical formulations and nutraceutical applications.

Recent studies have highlighted the potential of puerarin supplements in supporting cardiovascular health. Research suggests that it may help maintain healthy blood pressure levels and improve microcirculation, making it a subject of interest for those exploring natural heart health solutions. Additionally, its antioxidant properties contribute to its growing popularity in anti-aging formulations and skin care products.

In the field of traditional Chinese medicine, pueraria root extract containing puerarin has been used for centuries to treat various ailments. Modern scientific investigations have validated many of these traditional uses, particularly in the areas of metabolic support and liver health. The compound's ability to modulate glucose metabolism has sparked interest in its potential role in blood sugar management strategies.

The market for puerarin powder and puerarin extracts has seen steady growth, driven by increasing consumer demand for natural bioactive compounds. Manufacturers are developing innovative delivery systems, including liposomal puerarin and nanoparticle formulations, to enhance bioavailability and therapeutic efficacy. These advancements address common questions about how to improve puerarin absorption and best ways to take puerarin.

Quality control remains a critical aspect of puerarin production, with HPLC being the standard method for purity assessment. Consumers and manufacturers alike frequently search for information about puerarin purity standards and testing methods for puerarin content. The compound typically appears as a white to off-white crystalline powder, with purity levels ranging from 98% to 99.5% for pharmaceutical-grade material.

Emerging research areas for puerarin benefits include its potential neuroprotective effects, with studies investigating its role in cognitive function support and neurodegenerative disease prevention. These findings align with current health trends focusing on brain health supplements and natural nootropics. The compound's ability to cross the blood-brain barrier enhances its potential in these applications.

From a regulatory perspective, puerarin safety has been well-documented, with numerous toxicological studies supporting its use in dietary supplements and functional foods. However, as with any bioactive compound, proper dosage considerations are essential, leading to frequent searches for puerarin dosage guidelines and potential puerarin side effects.

The future of puerarin research appears promising, with ongoing clinical trials exploring its applications in various health conditions. As the scientific community continues to uncover new aspects of this versatile compound, its position in both traditional medicine systems and modern therapeutic approaches is likely to strengthen further.